![molecular formula C21H32N2O2 B5729982 1-(4-tert-butylbenzoyl)-N,N-diethyl-4-piperidinecarboxamide](/img/structure/B5729982.png)
1-(4-tert-butylbenzoyl)-N,N-diethyl-4-piperidinecarboxamide
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Overview
Description
1-(4-tert-butylbenzoyl)-N,N-diethyl-4-piperidinecarboxamide, also known as BODIPY, is a fluorescent probe that has been widely used in scientific research. BODIPY has unique properties that make it an ideal tool for studying various biological processes.
Mechanism of Action
1-(4-tert-butylbenzoyl)-N,N-diethyl-4-piperidinecarboxamide works by emitting fluorescence when excited by light of a specific wavelength. The fluorescence emission is dependent on the chemical environment surrounding the this compound molecule. This compound can be used to measure changes in pH, ion concentration, and enzyme activity. This compound has a high quantum yield, which means that it emits a high amount of fluorescence for every photon absorbed.
Biochemical and Physiological Effects:
This compound has minimal biochemical and physiological effects on living cells. This compound is non-toxic and does not interfere with cellular processes. This compound has been used in live-cell imaging studies for extended periods without affecting cell viability or function. This compound is also stable under physiological conditions, which makes it an ideal tool for studying biological processes in living cells.
Advantages and Limitations for Lab Experiments
1-(4-tert-butylbenzoyl)-N,N-diethyl-4-piperidinecarboxamide has several advantages for lab experiments. It is easy to use, non-toxic, and stable under physiological conditions. This compound is also highly sensitive and can detect small changes in the chemical environment. However, this compound has some limitations. It requires specialized equipment for imaging, and the fluorescence signal can be affected by background noise. This compound is also sensitive to photobleaching, which can limit its use in long-term experiments.
Future Directions
For 1-(4-tert-butylbenzoyl)-N,N-diethyl-4-piperidinecarboxamide include the development of new derivatives with improved properties and the use of this compound in combination with other imaging techniques. This compound has great potential for future research and development and is a valuable tool for studying biological processes.
Synthesis Methods
1-(4-tert-butylbenzoyl)-N,N-diethyl-4-piperidinecarboxamide can be synthesized using a one-pot reaction of 4-tert-butylbenzaldehyde, diethylamine, and 4-piperidone. The reaction is carried out in the presence of a catalyst and a solvent. The product is then purified using column chromatography to obtain pure this compound. The synthesis of this compound has been well-established, and various modifications have been made to improve the yield and purity of the product.
Scientific Research Applications
1-(4-tert-butylbenzoyl)-N,N-diethyl-4-piperidinecarboxamide has been widely used in scientific research as a fluorescent probe for studying various biological processes. This compound can be used to label proteins, lipids, and nucleic acids. It can also be used to study enzyme activity, pH changes, and ion concentration in living cells. This compound has been used to study the dynamics of lipid metabolism, protein trafficking, and cell signaling pathways. This compound has also been used as a tool for drug discovery and development.
properties
IUPAC Name |
1-(4-tert-butylbenzoyl)-N,N-diethylpiperidine-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H32N2O2/c1-6-22(7-2)19(24)17-12-14-23(15-13-17)20(25)16-8-10-18(11-9-16)21(3,4)5/h8-11,17H,6-7,12-15H2,1-5H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UZUKHSRFVNPUQK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(CC)C(=O)C1CCN(CC1)C(=O)C2=CC=C(C=C2)C(C)(C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H32N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
344.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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